Cas no 24536-02-5 (Benzeneoctanoic acid, 4-methoxy-)

Benzeneoctanoic acid, 4-methoxy- structure
24536-02-5 structure
Product Name:Benzeneoctanoic acid, 4-methoxy-
CAS No:24536-02-5
MF:C15H22O3
MW:250.333384990692
CID:1417716
Update Time:2024-08-15

Benzeneoctanoic acid, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneoctanoic acid, 4-methoxy-
    • Inchi: 1S/C15H22O3/c1-18-14-11-9-13(10-12-14)7-5-3-2-4-6-8-15(16)17/h9-12H,2-8H2,1H3,(H,16,17)
    • InChI Key: VJYGGMSKWJPHJO-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCCC(O)=O)=CC=C(OC)C=C1

Computed Properties

  • Exact Mass: 250.15696

Experimental Properties

  • Density: 1.043±0.06 g/cm3(Predicted)
  • Melting Point: 50-52 °C
  • Boiling Point: 408.0±28.0 °C(Predicted)
  • PSA: 46.53
  • pka: 4.78±0.10(Predicted)
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